BENG“E Safety Operating Guide

Check Availability & Pricing

Essential Safety and Operational Guide for c-
Myc Inhibitor 6

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: c-Myec inhibitor 6
Cat. No.: B10861350
Get Quote
\ J

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of c-Myc inhibitor 6. It is intended for researchers, scientists,
and drug development professionals to ensure the safe and effective use of this potent
compound in a laboratory setting.

Chemical and Physical Properties

c-Myc inhibitor 6, also known as compound A102, is a potent inhibitor of the c-Myc protein, a
key transcription factor involved in cell growth and proliferation.[1][2] Its disruption of c-Myc
activity makes it a valuable tool in cancer research, but also necessitates careful handling due
to its potential biological effects.[1][2]
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Property Value Source
Molecular Formula C23H20BN20s [3]
Molecular Weight 424.3 g/mol [3]

CAS Number 2768765-58-6 [1]
Appearance Solid [4]
Solubility Soluble in DMSO [4][5]
Storage Store at -20°C for long-term )

storage.

Personal Protective Equipment (PPE)

Due to the potent nature of c-Myc inhibitor 6 and its classification as a potentially hazardous
compound, a stringent PPE protocol is mandatory. The following PPE should be worn at all
times when handling the compound, from receiving to disposal.
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PPE Component

Specification

Rationale

Gloves

Two pairs of chemotherapy-
rated, powder-free nitrile

gloves.

Prevents skin contact and
absorption. Double-gloving
provides an extra layer of
protection in case of a breach

in the outer glove.

Lab Coat/Gown

Disposable, solid-front, back-
closing gown made of a low-

permeability fabric.

Protects skin and personal

clothing from contamination.

Eye Protection

Safety glasses with side

shields or chemical splash

goggles.

Protects eyes from splashes or

aerosols.

Face Shield

Required when there is a risk
of splashing (e.g., preparing
stock solutions, cleaning

spills).

Provides full-face protection.

Respiratory Protection

A NIOSH-approved N95 or
higher-level respirator should
be used when handling the
powdered form of the
compound or when there is a

potential for aerosolization.

Prevents inhalation of the

potent compound.

Step-by-Step Handling Procedures

Adherence to a strict, step-by-step protocol is crucial for minimizing exposure risk.

3.1. Receiving and Storage

 Inspect Package: Upon receipt, visually inspect the package for any signs of damage or

leakage.

» Don PPE: Before opening the package, don the appropriate PPE as outlined in the table

above.
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 Verify Integrity: Open the package in a designated containment area, such as a chemical
fume hood or biological safety cabinet, and verify that the primary container is intact.

o Label and Store: Label the container with the date of receipt and store it at the
recommended temperature of -20°C in a clearly marked, designated area for potent
compounds.

3.2. Preparation of Stock Solutions

e Work in a Containment Hood: All manipulations of the solid compound and preparation of
stock solutions must be performed in a certified chemical fume hood or a Class Il biological
safety cabinet to prevent inhalation and contamination of the lab environment.

o Use Designated Equipment: Utilize dedicated spatulas, weighing paper, and glassware for
handling c-Myc inhibitor 6.

e Weighing: Tare a vial on the balance. Carefully add the desired amount of the solid inhibitor
to the vial using a dedicated spatula. Avoid creating dust.

e Solubilization: Add the appropriate volume of DMSO to the vial to achieve the desired stock
concentration. Cap the vial securely and vortex until the solid is completely dissolved.

o Aliquot and Store: Aliquot the stock solution into smaller, single-use volumes to minimize
freeze-thaw cycles. Store the aliquots at -20°C or -80°C, protected from light.[1]

3.3. Experimental Use
 Dilutions: Perform all dilutions of the stock solution within a containment hood.
e Labeling: Clearly label all tubes and plates containing the inhibitor.

» Avoid Contamination: Use filtered pipette tips to prevent aerosol-mediated cross-
contamination.

Disposal Plan

Proper disposal of c-Myc inhibitor 6 and all contaminated materials is critical to prevent
environmental contamination and accidental exposure.
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Waste Stream Disposal Procedure

Dispose of as hazardous chemical waste in a
) o clearly labeled, sealed container. Follow all
Solid c-Myc Inhibitor 6 o , _
institutional and local regulations for cytotoxic

waste disposal.

Collect in a designated, sealed, and clearly
Unused Stock Solutions labeled hazardous waste container for liquid

chemical waste.

All disposable items that have come into contact

) ) with the inhibitor should be collected in a
Contaminated Consumables (Gloves, Pipette ) ] )
] designated cytotoxic waste container (e.g., a
Tips, Tubes, etc.) B
yellow bag or a specifically marked sharps

container for contaminated sharps).

Decontaminate reusable glassware by soaking it
) in a suitable inactivating solution (e.g., a high pH
Contaminated Glassware ) ]
solution or a solution recommended by your

institution's safety office) before washing.

Spills should be cleaned immediately by
personnel wearing appropriate PPE. Use a spill
kit designed for cytotoxic drugs. Absorb the spill
Spills with an absorbent material, then decontaminate
the area with an appropriate cleaning agent. All
materials used for cleanup must be disposed of

as cytotoxic waste.

Emergency Procedures

In the event of accidental exposure, immediate action is required.
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Exposure Route

Immediate Action

Skin Contact

Immediately remove contaminated clothing and
wash the affected area with soap and copious
amounts of water for at least 15 minutes. Seek

medical attention.

Eye Contact

Immediately flush the eyes with a gentle, steady
stream of water for at least 15 minutes, holding
the eyelids open. Seek immediate medical

attention.

Move the individual to fresh air. If breathing is

Inhalation difficult, provide oxygen. Seek immediate
medical attention.
) Do NOT induce vomiting. Rinse the mouth with
Ingestion

water and seek immediate medical attention.

Experimental Workflow and Safety Diagram

The following diagram illustrates the key stages of handling c-Myc inhibitor 6, emphasizing

the integration of safety measures at each step.
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Workflow for Handling c-Myc Inhibitor 6
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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